Cas no 2098087-01-3 (1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine)

• Product Name: 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine
• CAS No: 2098087-01-3
• MF: C₁₃H₁₆FN₃
• MW: 233.284646034241
• CID: 5728375
• PubChem ID: 121213628
• Update Time: 2025-10-30

1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• F2198-5219
• 2098087-01-3
• starbld0027465
• AKOS026724098
• 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine
• 1-[1-(2-fluoroethyl)-3-phenylpyrazol-4-yl]-N-methylmethanamine

• Inchi： 1S/C13H16FN3/c1-15-9-12-10-17(8-7-14)16-13(12)11-5-3-2-4-6-11/h2-6,10,15H,7-9H2,1H3
• InChI Key： PVMCSMOYQNCOMZ-UHFFFAOYSA-N
• SMILES： FCCN1C=C(CNC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 233.13282569g/mol
• Monoisotopic Mass: 233.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine

Professional Introduction to Compound with CAS No. 2098087-01-3 and Product Name: 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine

The compound CAS No. 2098087-01-3 and the product named 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine represent a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design.

The pyrazole moiety in 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine is particularly noteworthy, as it is often utilized for its ability to interact with various biological targets. The presence of a 2-fluoroethyl substituent at the 1-position of the pyrazole ring introduces fluorine, an atom that is frequently employed in drug development due to its ability to modulate metabolic stability and binding affinity. Additionally, the 3-phenyl group contributes to the compound's lipophilicity, which can enhance its membrane permeability and bioavailability.

Recent studies have highlighted the importance of fluorinated pyrazole derivatives in the development of novel therapeutic agents. For instance, research has demonstrated that fluorine atoms can improve the pharmacokinetic properties of small molecules by increasing their metabolic resistance and binding affinity to biological targets. The compound 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine exemplifies this trend, as it combines these features into a single molecular entity.

In the context of drug discovery, the N-methylmethanamine moiety serves as a key pharmacophore, contributing to the compound's interactions with biological receptors. This group is commonly found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and stabilize molecular conformations. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, making it a promising candidate for further investigation.

Current research in medicinal chemistry increasingly focuses on developing molecules with optimized pharmacological profiles. The structural features of 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine, including its fluorinated pyrazole core and N-methylmethanamine group, align well with these trends. Studies have shown that such compounds can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For example, fluorinated pyrazoles have been investigated for their potential in treating inflammatory diseases, cancer, and neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the complex pyrazole framework efficiently. The introduction of the 2-fluoroethyl group and the 3-phenyl substituent necessitates careful optimization to ensure high yields and purity.

Evaluation of the compound's biological activity typically involves in vitro and in vivo assays. These studies aim to assess its efficacy against target proteins and its safety profile. Preliminary data suggest that 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine may possess desirable pharmacological properties, although further research is needed to confirm these findings.

The potential applications of this compound are broad and span multiple therapeutic areas. Its structural features make it a versatile scaffold for designing novel drugs targeting various diseases. For instance, the fluorine atom can be exploited to enhance drug-drug interactions, while the pyrazole core provides a platform for further derivatization.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of lead compounds. Computational chemistry plays a crucial role in this process by enabling virtual screening and molecular modeling studies. These approaches can help predict the biological activity of compounds like 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-4-yl)-N-methylmethanamine before experimental validation.

In conclusion, CAS No. 2098087-01-3 and its corresponding product name represent an intriguing molecule with significant potential in pharmaceutical development. The combination of structural elements such as the fluorinated pyrazole core and N-methylmethanamine group positions it as a promising candidate for further investigation. Ongoing research aims to elucidate its biological activities and explore its therapeutic applications.